Cas no 324009-08-7 (1-METHYL-3-(TRIFLUOROMETHYL)-5-(4-[3-(TRIFLUOROMETHYL)PHENYL]PIPERAZINO)-1H-PYRAZOLE-4-CARBONITRILE)

• Product Name: 1-METHYL-3-(TRIFLUOROMETHYL)-5-(4-[3-(TRIFLUOROMETHYL)PHENYL]PIPERAZINO)-1H-PYRAZOLE-4-CARBONITRILE
• CAS No: 324009-08-7
• MF: C₁₇H₁₅F₆N₅
• MW: 403.324923753738
• CID: 5270246
• Update Time: 2026-03-09

1-METHYL-3-(TRIFLUOROMETHYL)-5-(4-[3-(TRIFLUOROMETHYL)PHENYL]PIPERAZINO)-1H-PYRAZOLE-4-CARBONITRILE Chemical and Physical Properties

Names and Identifiers

• 1-METHYL-3-(TRIFLUOROMETHYL)-5-(4-[3-(TRIFLUOROMETHYL)PHENYL]PIPERAZINO)-1H-PYRAZOLE-4-CARBONITRILE
• 1-methyl-3-(trifluoromethyl)-5-{4-[3-(trifluoromethyl)phenyl]piperazin-1-yl}-1H-pyrazole-4-carbonitrile
• 1H-Pyrazole-4-carbonitrile, 1-methyl-3-(trifluoromethyl)-5-[4-[3-(trifluoromethyl)phenyl]-1-piperazinyl]-
• 1-methyl-3-(trifluoromethyl)-5-{4-[3-(trifluoromethyl)phenyl]piperazino}-1H-pyrazole-4-carbonitrile
• MLS000539835
• HMS2182I20
• 1-methyl-3-(trifluoromethyl)-5-[4-[3-(trifluoromethyl)phenyl]piperazin-1-yl]pyrazole-4-carbonitrile
• SMR000125293

• Inchi： 1S/C17H15F6N5/c1-26-15(13(10-24)14(25-26)17(21,22)23)28-7-5-27(6-8-28)12-4-2-3-11(9-12)16(18,19)20/h2-4,9H,5-8H2,1H3
• InChI Key： LBCWVSPVHLDTPT-UHFFFAOYSA-N
• SMILES： FC(C1C(C#N)=C(N(C)N=1)N1CCN(C2C=CC=C(C(F)(F)F)C=2)CC1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 28
• Rotatable Bond Count: 2
• Complexity: 591
• XLogP3: 3.8
• Topological Polar Surface Area: 48.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 1-METHYL-3-(TRIFLUOROMETHYL)-5-(4-[3-(TRIFLUOROMETHYL)PHENYL]PIPERAZINO)-1H-PYRAZOLE-4-CARBONITRILE

Introduction to 1-METHYL-3-(TRIFLUOROMETHYL)-5-(4-[3-(TRIFLUOROMETHYL)PHENYL]PIPERAZINO)-1H-PYRAZOLE-4-CARBONITRILE (CAS No. 324009-08-7)

1-METHYL-3-(TRIFLUOROMETHYL)-5-(4-[3-(TRIFLUOROMETHYL)PHENYL]PIPERAZINO)-1H-PYRAZOLE-4-CARBONITRILE (CAS No. 324009-08-7) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the pyrazole class of heterocyclic compounds, which are widely recognized for their versatility in drug design and development. The presence of multiple functional groups, including a trifluoromethyl moiety, a piperazine ring, and a carbonitrile group, contributes to its complex chemical profile and makes it a promising candidate for further investigation.

The trifluoromethyl group is a key structural feature that enhances the lipophilicity and metabolic stability of the molecule, making it an attractive component in drug design. This group is known to improve binding affinity to biological targets and can influence the pharmacokinetic properties of a drug. In addition, the piperazine ring introduces a secondary amine functionality, which is commonly found in bioactive molecules and can contribute to interactions with biological receptors. The carbonitrile group further adds to the molecule's complexity, potentially influencing its reactivity and biological activity.

Recent advancements in medicinal chemistry have highlighted the importance of structurally diverse compounds in addressing complex diseases. The compound 1-METHYL-3-(TRIFLUOROMETHYL)-5-(4-[3-(TRIFLUOROMETHYL)PHENYL]PIPERAZINO)-1H-PYRAZOLE-4-CARBONITRILE (CAS No. 324009-08-7) has been studied for its potential applications in various therapeutic areas, including oncology, inflammation, and central nervous system disorders. The combination of its structural elements suggests that it may exhibit multiple modes of action, making it a valuable scaffold for drug discovery.

In oncology research, the trifluoromethyl group is particularly noteworthy as it has been shown to enhance the efficacy of antitumor agents by improving their binding affinity to enzymes involved in cancer cell proliferation. Studies have demonstrated that trifluoromethyl-substituted compounds often exhibit improved pharmacokinetic profiles, including increased bioavailability and prolonged half-life. The presence of this group in 1-METHYL-3-(TRIFLUOROMETHYL)-5-(4-[3-(TRIFLUOROMETHYL)PHENYL]PIPERAZINO)-1H-PYRAZOLE-4-CARBONITRILE (CAS No. 324009-08-7) suggests that it may possess similar advantages.

The piperazine ring in this compound is another critical feature that has been extensively studied in drug development. Piperazine derivatives are known for their ability to interact with various biological targets, including G protein-coupled receptors (GPCRs), enzymes, and ion channels. The specific arrangement of atoms in the piperazine ring can significantly influence the biological activity of a molecule. In the case of 1-METHYL-3-(TRIFLUOROMETHYL)-5-(4-[3-(TRIFLUOROMETHYL)PHENYL]PIPERAZINO)-1H-PYRAZOLE-4-CARBONITRILE (CAS No. 324009-08-7), the piperazine moiety is linked to a phenyl ring substituted with another trifluoromethyl group, which may further enhance its binding interactions.

The carbonitrile group at the 4-position of the pyrazole ring adds another layer of complexity to this compound. Carbonitrile groups are known to be versatile functional groups that can participate in various chemical reactions, including nucleophilic addition and condensation reactions. In pharmaceutical contexts, carbonitrile groups can influence the solubility and metabolic stability of a molecule. The presence of this group in 1-METHYL-3-(TRIFLUOROMETHYL)-5-(4-[3-(TRIFLUOROMETHYL)PHENYL]PIPERAZINO)-1H-PYRAZOLE-4-CARBONITRILE (CAS No. 324009-08-7) may contribute to its overall pharmacological properties.

Recent studies have begun to explore the potential applications of this compound in treating inflammatory diseases. Inflammation is a complex biological process that involves multiple pathways and mediators. The structural features of 1-METHYL-3-(TRIFLUOROMETHYL)-5-(4-[3-(TRIFLUOROMETHYL)PHENYL]PIPERAZINO)-1H-PYRAZOLE-4-CARBONITRILE (CAS No. 324009-08-7) suggest that it may interact with key inflammatory targets, such as cytokine receptors and enzymes involved in prostaglandin synthesis. Preliminary research indicates that this compound may have anti-inflammatory effects by modulating these pathways.

In central nervous system research, the potential role of this compound as a therapeutic agent is also being investigated. Neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease are characterized by progressive neuronal loss and dysfunction. The multifaceted structural features of 1-METHYL-3-(TRIFLUOROMETHYL)-5-(4-[3-(TRIFLUOROMETHYL)PHENYL]PIPERAZINO)-1H-PYRAZOLE-4-CARBONITRILE (CAS No. 324009-08-7) make it a candidate for developing novel treatments targeting these conditions. Specifically, the piperazine moiety could potentially interact with neurotransmitter receptors or modulate neuronal signaling pathways involved in neuroprotection.

The synthesis and characterization of this compound have been refined through advanced organic synthesis techniques. The introduction of multiple functional groups requires precise control over reaction conditions to ensure high yield and purity. Modern synthetic methodologies, including transition metal-catalyzed reactions and flow chemistry, have been employed to optimize the synthesis process for efficiency and scalability.

The pharmacological evaluation of 1-METHYL-3-(TRIFLUOROMETHYL)-5-(4-[3-(TRIFLUOROMETHYL)PHENyl]PIPERAZINO)-1H-PYRAZOLE-4-CARBONITRILE (CAS No. 324009-08-7) involves comprehensive testing across various biological assays to assess its potency, selectivity, and safety profile. These studies include enzyme inhibition assays, cell-based assays for receptor binding affinity, and animal models to evaluate efficacy and toxicity.

The potential therapeutic applications of this compound are supported by its unique structural features and preliminary pharmacological data. As research continues to uncover new insights into disease mechanisms and target interactions, compounds like 1-METHyl - 35 -( 44 - [33 - TRIfLuOrOmEthylPhenyl ] PIPerAzINo ) - 11 H - PyRAzOLe - 41 CARBOni TRiLe (CAS No.